Cas no 2137535-59-0 (Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate)

• Product Name: Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate
• CAS No: 2137535-59-0
• MF: C₄H₃ClNNaO₃S
• MW: 203.579289674759
• CID: 6273577
• PubChem ID: 165455309
• Update Time: 2025-07-02

Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724513
• sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate
• 2137535-59-0
• Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate

• Inchi： 1S/C4H4ClNO3S.Na/c1-2-3(5)4(9-6-2)10(7)8;/h1H3,(H,7,8);/q;+1/p-1
• InChI Key： OWAKQZPZCQEYPU-UHFFFAOYSA-M
• SMILES： ClC1=C(ON=C1C)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 202.9419861g/mol
• Monoisotopic Mass: 202.9419861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4Ų

Additional information on Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate

Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate (CAS No. 2137535-59-0): A Comprehensive Overview

Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate, identified by its CAS number 2137535-59-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate, including the presence of a chloro group, a methyl substituent, and a sulfinate moiety, contribute to its distinctive chemical properties and reactivity.

The sulfinate functional group in Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate plays a crucial role in its chemical behavior. Sulfinate groups are known to exhibit strong nucleophilic properties, making this compound a valuable intermediate in various synthetic transformations. Additionally, the chloro and methyl substituents enhance the compound's versatility, allowing for further functionalization and modification to tailor its biological activity.

In recent years, there has been a growing interest in oxazole derivatives due to their potential as pharmacological agents. Oxazoles are heterocyclic compounds that possess a five-membered ring containing one oxygen atom and two carbon atoms. This structural motif is found in numerous bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The presence of additional functional groups, such as the chloro and methyl substituents in Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate, can significantly influence its pharmacological properties.

One of the most compelling aspects of Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a precursor in the synthesis of more complex molecules with enhanced biological activity. The sulfinate group provides a versatile handle for further chemical modifications, enabling the creation of derivatives with specific target interactions.

Recent studies have highlighted the importance of sulfinate-containing compounds in medicinal chemistry. These studies have demonstrated that sulfinate groups can enhance the binding affinity of molecules to their biological targets, leading to improved therapeutic efficacy. For instance, sulfinate derivatives have been shown to exhibit potent inhibitory effects on various enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for the development of anti-inflammatory drugs.

The synthesis of Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the oxazole core structure, followed by functionalization with the chloro and methyl groups. The introduction of the sulfinate group is achieved through nucleophilic substitution reactions, where a suitable sulfinating agent is used to react with a precursor molecule.

The chemical properties of Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate make it an attractive candidate for further research and development. Its reactivity allows for diverse synthetic pathways, enabling chemists to design molecules with tailored biological activities. Additionally, its stability under various reaction conditions makes it a reliable building block for complex synthetic transformations.

In conclusion, Sodium 4-chloro-3-methyl-1,2-oxazole-5-sulfinate (CAS No. 2137535-59-0) is a compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it a valuable intermediate for the synthesis of bioactive molecules. As research in this field continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered.